Cas no 20944-07-4 (N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide)

N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide structure
20944-07-4 structure
Product Name:N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide
CAS No:20944-07-4
MF:C11H20N2O2
MW:212.288702964783
CID:2189805
Update Time:2023-08-06

N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N,n’-diacetyl -n-allyl -1,4-butanediamine
    • N-[4-[acetyl(prop-2-enyl)amino]butyl]acetamide
    • QSWYRYJRNKDVMO-UHFFFAOYSA-N
    • N,N'-Diacetyl-N-allyl-tetramethylendiamin
    • N,N'-Diacetyl-N-allyl-1,4-butanediamine
    • Acetamide, N-allyl-N,N'-tetramethylenebis-
    • N-(4-[Acetyl(allyl)amino]butyl)acetamide #
    • N-[4-[Acetyl(prop-2-enyl)amino]butyl]acetamide
    • Inchi: 1S/C11H20N2O2/c1-4-8-13(11(3)15)9-6-5-7-12-10(2)14/h4H,1,5-9H2,2-3H3,(H,12,14)
    • InChI Key: QSWYRYJRNKDVMO-UHFFFAOYSA-N
    • SMILES: O=C(C)N(CC=C)CCCCNC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 227
  • Topological Polar Surface Area: 49.4
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